Cas no 85120-33-8 (2-(3,5-Dimethylcyclohexyl)acetic acid)
2-(3,5-Dimethylcyclohexyl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- SAPDLXARPDCUQI-UHFFFAOYSA-N
- 2-(3,5-dimethylcyclohexyl)acetic acid
- EN300-189616
- 3,5-Dimethyl-cyclohexylacetic acid
- 2-(3,5-dimethylcyclohexyl)aceticacid
- 85120-33-8
- AKOS014078779
- SCHEMBL10940078
- Cyclohexaneacetic acid, 3,5-dimethyl-
- 2-(3,5-Dimethylcyclohexyl)acetic acid
-
- Inchi: 1S/C10H18O2/c1-7-3-8(2)5-9(4-7)6-10(11)12/h7-9H,3-6H2,1-2H3,(H,11,12)
- InChI Key: SAPDLXARPDCUQI-UHFFFAOYSA-N
- SMILES: OC(CC1CC(C)CC(C)C1)=O
Computed Properties
- Exact Mass: 170.130679813g/mol
- Monoisotopic Mass: 170.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Density: 0.962 g/cm3
- Boiling Point: 256-258 °C
- pka: 4.72±0.10(Predicted)
2-(3,5-Dimethylcyclohexyl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-189616-0.05g |
2-(3,5-dimethylcyclohexyl)acetic acid |
85120-33-8 | 95% | 0.05g |
$528.0 | 2023-11-13 | |
| Enamine | EN300-189616-0.1g |
2-(3,5-dimethylcyclohexyl)acetic acid |
85120-33-8 | 95% | 0.1g |
$553.0 | 2023-11-13 | |
| Enamine | EN300-189616-0.25g |
2-(3,5-dimethylcyclohexyl)acetic acid |
85120-33-8 | 95% | 0.25g |
$579.0 | 2023-11-13 | |
| Enamine | EN300-189616-0.5g |
2-(3,5-dimethylcyclohexyl)acetic acid |
85120-33-8 | 95% | 0.5g |
$603.0 | 2023-11-13 | |
| Enamine | EN300-189616-1g |
2-(3,5-dimethylcyclohexyl)acetic acid |
85120-33-8 | 95% | 1g |
$628.0 | 2023-11-13 | |
| Enamine | EN300-189616-2.5g |
2-(3,5-dimethylcyclohexyl)acetic acid |
85120-33-8 | 95% | 2.5g |
$1230.0 | 2023-11-13 | |
| Enamine | EN300-189616-5g |
2-(3,5-dimethylcyclohexyl)acetic acid |
85120-33-8 | 95% | 5g |
$1821.0 | 2023-11-13 | |
| Enamine | EN300-189616-10g |
2-(3,5-dimethylcyclohexyl)acetic acid |
85120-33-8 | 95% | 10g |
$2701.0 | 2023-11-13 |
2-(3,5-Dimethylcyclohexyl)acetic acid Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on 2-(3,5-Dimethylcyclohexyl)acetic acid
Introduction to 2-(3,5-Dimethylcyclohexyl)acetic Acid (CAS No. 85120-33-8)
2-(3,5-Dimethylcyclohexyl)acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 85120-33-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemical research. This compound, characterized by its unique structural framework, consists of a cyclohexane ring substituted with two methyl groups at the 3rd and 5th positions, attached to an acetic acid moiety. The presence of these bulky substituents imparts distinct physicochemical properties, making it a subject of interest for various applications in drug development and synthetic chemistry.
The molecular structure of 2-(3,5-Dimethylcyclohexyl)acetic acid can be represented as C₁₁H₁₈O₂, with a molecular weight of approximately 178.26 g/mol. The cyclohexyl ring provides a rigid scaffold, while the acetic acid group introduces reactivity that is conducive to further functionalization. This combination of structural features makes the compound a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.
In recent years, there has been growing interest in the pharmacological potential of derivatives of 2-(3,5-Dimethylcyclohexyl)acetic acid. The cyclohexyl moiety, with its bulky substituents, can influence the binding affinity and selectivity of drug candidates. Researchers have been exploring its utility in designing molecules that interact with biological targets in a highly specific manner. For instance, studies have suggested that modifications to this scaffold could lead to compounds with enhanced efficacy in treating inflammatory diseases and neurological disorders.
One of the most compelling aspects of 2-(3,5-Dimethylcyclohexyl)acetic acid is its role as a building block in medicinal chemistry. The acetic acid functionality allows for easy conjugation with other pharmacophores, enabling the creation of hybrid molecules that combine the benefits of multiple therapeutic strategies. This flexibility has been exploited in the development of novel antibiotics and antiviral agents, where the cyclohexyl ring provides steric hindrance that can improve drug stability and bioavailability.
The synthesis of 2-(3,5-Dimethylcyclohexyl)acetic acid typically involves multi-step organic reactions, starting from commercially available precursors such as cyclohexanone and isobutyraldehyde. The process often requires careful optimization to ensure high yield and purity. Advances in catalytic methods have recently enabled more efficient routes to this compound, reducing both reaction times and waste generation. These improvements align with the broader trend toward sustainable chemistry practices in pharmaceutical manufacturing.
From a biochemical perspective, 2-(3,5-Dimethylcyclohexyl)acetic acid has been investigated for its potential effects on metabolic pathways. Some preliminary studies suggest that derivatives of this compound may modulate lipid synthesis and degradation, which could have implications for treating metabolic disorders such as obesity and type 2 diabetes. Additionally, its structural similarity to certain natural products has led researchers to explore its role as a precursor for enzyme inhibitors or modulators.
The pharmacokinetic properties of 2-(3,5-Dimethylcyclohexyl)acetic acid are also areas of active research. Understanding how this compound is metabolized and excreted is crucial for optimizing its therapeutic use. Techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to study its degradation pathways in vitro and in vivo. These studies provide valuable insights into how modifications to the molecule could enhance its bioavailability or reduce unwanted side effects.
In conclusion,2-(3,5-Dimethylcyclohexyl)acetic acid (CAS No. 85120-33-8) represents a fascinating compound with diverse applications in pharmaceutical research and drug development. Its unique structural features offer opportunities for designing innovative therapeutics targeting various diseases. As synthetic methodologies continue to evolve and our understanding of biological systems deepens,2-(3,5-Dimethylcyclohexyl)acetic acid is likely to remain at the forefront of chemical biology research.
85120-33-8 (2-(3,5-Dimethylcyclohexyl)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)